Cas no 2089804-23-7 (N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide)

• Product Name: N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide
• CAS No: 2089804-23-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5936897
• PubChem ID: 131614586
• Update Time: 2025-10-23

N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide
• EN300-1839560
• N-[4-(2-methyl-1-oxopropan-2-yl)phenyl]acetamide
• 2089804-23-7

• Inchi： 1S/C12H15NO2/c1-9(15)13-11-6-4-10(5-7-11)12(2,3)8-14/h4-8H,1-3H3,(H,13,15)
• InChI Key： SPDIAFQQZSCWGO-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide

Comprehensive Overview of N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide (CAS No. 2089804-23-7)

N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide, with the CAS number 2089804-23-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining an acetamide moiety with a 2-methyl-1-oxopropan-2-yl group. Its structural complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide has surged due to its potential applications in medicinal chemistry and biopharmaceuticals. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting metabolic disorders and inflammatory conditions. The compound's CAS no 2089804-23-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge research.

One of the key reasons behind the popularity of N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide is its versatility. The acetamide group is a common pharmacophore found in many FDA-approved drugs, enhancing the compound's utility in drug design. Additionally, the 2-methyl-1-oxopropan-2-yl substituent introduces steric and electronic effects that can modulate biological activity, making it a focal point for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS no 2089804-23-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions. These advancements align with global trends toward sustainable manufacturing, a topic highly searched in AI-driven research tools and scientific forums.

The compound's stability and solubility profile also make it a candidate for formulation development. Inquiries about N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide solubility and stability under various pH conditions are common in online searches, highlighting its practical challenges and opportunities. Researchers are investigating its compatibility with excipients and delivery systems to optimize bioavailability, a critical factor in pharmaceutical applications.

Another trending topic linked to CAS no 2089804-23-7 is its potential role in personalized medicine. As the healthcare industry shifts toward tailored therapies, compounds like N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide are being studied for their ability to interact with specific biological targets. This aligns with frequent searches on AI in drug discovery and precision medicine, demonstrating the compound's relevance to modern scientific discourse.

In summary, N-4-(2-methyl-1-oxopropan-2-yl)phenylacetamide (2089804-23-7) is a multifaceted compound with broad applications in pharmaceutical research, green chemistry, and drug formulation. Its structural features and adaptability continue to inspire innovation, making it a subject of enduring interest in both academic and industrial settings.